Cas no 871329-83-8 ((4-ethoxy-3-trifluoromethylphenyl)boronic acid)

(4-ethoxy-3-trifluoromethylphenyl)boronic acid Properties

Names and Identifiers

• 4-Ethoxy-3-(trifluoromethyl)phenylboronic acid
• (4-Ethoxy-3-Trifluoromethylphenyl)Boronic Acid
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic acid
• [4-ethoxy-3-(trifluoromethyl)phenyl]boronic acid
• 4-Ethoxy-3-trifluoromethylphenylboronic acid
• Boronic acid,B-[4-ethoxy-3-(trifluoromethyl)phenyl]-
• 3-Borono-6-ethoxybenzotrifluoride
• 3-trifluoromethyl-4-ethoxyphenylboronic acid
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• (4-ethoxy-3-(trifluoromethyl)phenyl)boronic acid
• SHCPXHBLEGXHIV-UHFFFAOYSA-N
• SBB071261
• PC1773
• (4-ethoxy-3-trifluoromethylphenyl)boronic acid
• B-[4-Ethoxy-3-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [4-ethoxy-3-(trifluoromethyl)phenyl]- (9CI)
• AB30773
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic acid, AldrichCPR
• 4-Ethoxy-3-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• E1236
• DTXSID00659395
• DB-028859
• 4-ETHOXY-3-TRIFLUOROMETHYLPHENYLBORONIC ACID
• A841995
• 4-ETHOXY-3-(TRIFLUOROMETHYL)PHENYLBORONICACID
• N12353
• J-515261
• MFCD07363789
• CS-W014169
• DS-13611
• 4-ethoxy-3-trifluoromethyl-phenyl boronic acid
• 4-ETHOXY-3-(TRIFLUOROMETHYL)BENZENEBORONIC ACID
• SCHEMBL3113375
• 871329-83-8
• AKOS015838839
• J-515268
• 4-ETHOXY-3-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• +Expand

• MDL： MFCD07363789
• InChIKey： SHCPXHBLEGXHIV-UHFFFAOYSA-N
• Inchi： 1S/C9H10BF3O3/c1-2-16-8-4-3-6(10(14)15)5-7(8)9(11,12)13/h3-5,14-15H,2H2,1H3
• SMILES： FC(C1C(OCC)=CC=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.067509g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.067509g/mol
• Monoisotopic Mass: 234.067509g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 16
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.78390
• PSA: 49.69000
• Refractive Index: 1.466
• Boiling Point: 333.9±52.0 °C at 760 mmHg
• Melting Point: 200-205°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 155.8±30.7 °C
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3